N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C19H17FN2O5/c20-14-8-4-5-9-16(14)26-11-17(23)21-15(13-6-2-1-3-7-13)10-22-18(24)12-27-19(22)25/h1-9,15H,10-12H2,(H,21,23)
• InChI Key: POSDJTLWWYTUMC-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)O1)CC(C2=CC=CC=C2)NC(=O)COC3=CC=CC=C3F
• Molecular Formula: C19H17FN2O5
• Molecular Weight: 372.3 g/mol

Description

N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-2-(2-fluorophenoxy)acetamide, commonly known as DOFAA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Biological Activities

• The compound is part of a larger class of compounds explored for various biological activities. For instance, derivatives of related chemical structures have been synthesized and assessed for their anti-inflammatory, analgesic, and antimicrobial properties. These compounds often exhibit significant biological activities, suggesting potential pharmaceutical applications. For example, certain derivatives demonstrated significant anti-inflammatory activity, hinting at their therapeutic potential in treating conditions characterized by inflammation (Sunder & Maleraju, 2013).

• In the realm of metabolic disorders, specifically diabetes, some derivatives have shown promising hypoglycemic activity in preclinical models. This indicates the potential utility of these compounds in managing blood glucose levels, a critical aspect of diabetes management (Nikalje, Deshp, & Une, 2012). Further derivatives were synthesized and evaluated for hypoglycemic activity, showcasing the versatility of this chemical framework in generating novel therapeutic agents (Nikaljea et al., 2012).

Anticancer Potential

• The synthesis of novel 2-(substituted phenoxy) Acetamide Derivatives, including those bearing resemblance to the compound , has been explored for their anticancer, anti-inflammatory, and analgesic activities. These efforts have yielded compounds with promising anticancer activity against various cancer cell lines, indicating the potential application of these molecules in cancer therapy (Rani et al., 2014).

Antioxidant and Anti-inflammatory Activities

• The antioxidant and anti-inflammatory activities of novel N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides have been evaluated, showcasing good efficacy in DPPH radical scavenging and significant anti-inflammatory activity. This research underscores the potential of such compounds in treating diseases associated with oxidative stress and inflammation (Koppireddi et al., 2013).

Herbicidal Activity

• Furthermore, the synthesis and evaluation of N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides have demonstrated notable herbicidal activities against dicotyledonous weeds. This suggests potential agricultural applications for compounds within this chemical class, highlighting their versatility beyond pharmaceutical uses (Wu et al., 2011).